Cas no 2034559-40-3 (1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one)

• Product Name: 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one
• CAS No: 2034559-40-3
• MF: C₂₀H₁₈F₃N₃O₂
• MW: 389.37103509903
• CID: 5468953
• Update Time: 2025-10-31

1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)ethanone
• 1-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethanone
• 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one

• Inchi： 1S/C20H18F3N3O2/c21-20(22,23)28-16-7-5-14(6-8-16)11-19(27)25-10-9-15(12-25)26-13-24-17-3-1-2-4-18(17)26/h1-8,13,15H,9-12H2
• InChI Key： QKQWHPDYNSKNEJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(N1CCC(C1)N1C=NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 389.13511131 g/mol
• Monoisotopic Mass: 389.13511131 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4
• Molecular Weight: 389.4

Additional information on 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one

Introduction to Compound with CAS No. 2034559-40-3 and Product Name: 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one

The compound identified by the CAS number 2034559-40-3 and the product name 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a benzodiazole moiety and a trifluoromethoxy substituent, contribute to its unique pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic applications. The benzodiazole ring is well-known for its role in modulating central nervous system activity, while the pyrrolidine scaffold provides additional binding interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit properties such as anxiolytic, sedative, or even anticonvulsant effects. Furthermore, the introduction of the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In the context of modern drug discovery, this compound has been investigated for its interactions with specific enzymes and receptors. Preliminary computational studies indicate that it may bind to targets involved in neurodegenerative diseases, such as amyloid-beta peptide aggregation or tau protein hyperphosphorylation. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders worldwide. The trifluoromethoxy substituent, in particular, has been shown to improve binding affinity and selectivity in several drug candidates.

Experimental validation through in vitro and in vivo assays has provided further insights into the pharmacological potential of this compound. Initial pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing a viable therapeutic agent. Additionally, preliminary toxicology assessments have indicated that the compound exhibits low toxicity at relevant doses, reinforcing its potential as a lead candidate for further development.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The incorporation of the benzodiazole moiety requires precise control over reaction conditions to ensure high yield and purity. Similarly, the introduction of the trifluoromethoxy group demands specialized reagents and techniques to achieve optimal results. These synthetic challenges highlight the complexity involved in developing novel pharmaceuticals and underscore the importance of advanced synthetic methodologies.

Advances in spectroscopic techniques have enabled detailed structural characterization of this compound. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the connectivity of atoms and verifying the presence of key functional groups. Mass spectrometry has provided additional confirmation of molecular weight and fragmentation patterns, further supporting the structural integrity of the synthesized compound.

The biological activity of this compound has been further explored through interaction studies with relevant proteins and enzymes. Docking simulations have predicted favorable binding interactions with targets such as GABA receptors, which are involved in anxiety and sleep regulation. These computational predictions have been validated through experimental assays using recombinant proteins and cell-based models.

One notable aspect of this compound is its potential application in combination therapies. The presence of multiple functional groups allows for modifications that could enhance its efficacy when used alongside other drugs. For instance, derivatives with optimized solubility or enhanced bioavailability could improve therapeutic outcomes in patients with central nervous system disorders.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into clinical applications that can benefit patients worldwide. The integration of computational modeling with experimental validation has accelerated the drug discovery process significantly.

Future research directions include exploring derivatives of this compound to optimize its pharmacological properties further. Modifications to the pyrrolidine scaffold or the benzodiazole moiety could lead to enhanced potency or selectivity against specific disease targets. Additionally, investigating new synthetic routes could improve scalability and cost-effectiveness for large-scale production.

In conclusion, the compound with CAS No. 2034559-40-3 and product name 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(trifluoromethoxy)phenyl]ethan-1-one represents a promising candidate for therapeutic development in neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive target for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in advancing novel treatment strategies.